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Compound of Interest

[Bis(trifluoroacetoxy)iodo]pentafluo

Compound Name:
robenzene

[Bis(trifluoroacetoxy)iodo]pentafluorobenzene, also known as FPIFA, is a highly valuable
reagent in organic synthesis, recognized for its strong oxidizing capabilities.[1] As a hypervalent
iodine(lll) compound, it serves as a more environmentally benign alternative to heavy metal
oxidants.[2]

Table 1: Chemical Identifiers and Nomenclature

Identifier Value

CAS Number 14353-88-9[3]
2,3,4,5,6-pentafluorophenyl)bis(2,2,2-

IUPAC Name ( P phenyhbis(
trifluoroacetato-kO)iodine[2]
FPIFA, lodopentafluorobenzene

Synonyms bis(trifluoroacetate),
Pentafluoro[bis(trifluoroacetoxy)iodo]benzene[2]

Molecular Formula C10F11104[2]

Molecular Weight 519.99 g/mol [2]

Table 2: Physical and Chemical Properties
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Property Value

Appearance White to almost white crystalline powder[4]
Melting Point 117-119 °C[2]

Solubility Soluble in methanol[4]

Light and air sensitive; stable under normal

Stabilit
Y conditions[4]

InChl Key OQWAXRPJIEPTTSZ-UHFFFAQOYSA-N

Health and Safety Information

[Bis(trifluoroacetoxy)iodo]pentafluorobenzene is a corrosive substance that requires careful

handling in a laboratory setting.

Table 3: Hazard Identification and Safety Precautions
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Hazard Description
GHS Pictogram GHSO05 (Corrosion)
Signal Word Danger

H314: Causes severe skin burns and eye

Hazard Statements
damage.[5]

P280: Wear protective gloves/protective
clothing/eye protection/face protection.
P305+P351+P338: IF IN EYES: Rinse
Precautionary Statements cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. P310: Immediately call a
POISON CENTER or doctor/physician.[5]

o Oxidizing agents, reducing agents, strong acids,
Incompatibilities i )
combustibles, and organic substances.[4]

Store at 2-8°C in a sealed container, away from
Storage ]
moisture.[2]

Role in Organic Synthesis and Drug Development

Hypervalent iodine reagents have become indispensable tools in modern organic synthesis
due to their unique reactivity, which often mirrors that of transition metals without the
associated toxicity.[2] These compounds are widely used for a variety of transformations,
including oxidations, halogenations, aminations, and the formation of carbon-carbon and
carbon-heteroatom bonds.[5][6]

The reactivity of hypervalent iodine(lll) compounds like
[Bis(trifluoroacetoxy)iodo]pentafluorobenzene is characterized by processes such as
oxidative addition, ligand exchange, and reductive elimination, which are fundamental to many
catalytic cycles in transition metal chemistry.[2][6]

Caption: General mechanism of oxidation by a hypervalent iodine(lll) reagent.

Application Highlight: Ring Contraction of Lactams
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A significant application of [Bis(trifluoroacetoxy)iodo]pentafluorobenzene in synthetic
chemistry is the direct ring-contraction of a,a-disubstituted lactams to form pyrrolidines. This
transformation is particularly valuable in medicinal chemistry for the synthesis of novel scaffolds
for drug candidates. The increased electrophilicity of the iodine center in
[Bis(trifluoroacetoxy)iodo]pentafluorobenzene facilitates this challenging rearrangement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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